(5E)-5-[(3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid
(5E)-5-[(3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid
Brand Name:
Vulcanchem
CAS No.:
136626-78-3
VCID:
VC0147794
InChI:
InChI=1S/C20H32O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h8,10-11,14,16-19,21-22H,2-7,9,12-13H2,1H3,(H,23,24)/b11-10+,15-8+/t14-,16-,17-,18-,19+/m1/s1
SMILES:
CCCCCC(C=CC1C(CC2C1CC(=CCCCC(=O)O)O2)O)O
Molecular Formula:
C20H32O5
Molecular Weight:
352.5 g/mol
(5E)-5-[(3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid
CAS No.: 136626-78-3
Main Products
VCID: VC0147794
Molecular Formula: C20H32O5
Molecular Weight: 352.5 g/mol
![(5E)-5-[(3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid - 136626-78-3](/images/no_structure.jpg)
| CAS No. | 136626-78-3 |
|---|---|
| Product Name | (5E)-5-[(3Ar,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid |
| Molecular Formula | C20H32O5 |
| Molecular Weight | 352.5 g/mol |
| IUPAC Name | (5E)-5-[(3aR,4R,5R,6aS)-5-hydroxy-4-[(E,3R)-3-hydroxyoct-1-enyl]-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-2-ylidene]pentanoic acid |
| Standard InChI | InChI=1S/C20H32O5/c1-2-3-4-7-14(21)10-11-16-17-12-15(8-5-6-9-20(23)24)25-19(17)13-18(16)22/h8,10-11,14,16-19,21-22H,2-7,9,12-13H2,1H3,(H,23,24)/b11-10+,15-8+/t14-,16-,17-,18-,19+/m1/s1 |
| Standard InChIKey | KAQKFAOMNZTLHT-QEJAIVOXSA-N |
| Isomeric SMILES | CCCCC[C@H](/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1C/C(=C\CCCC(=O)O)/O2)O)O |
| SMILES | CCCCCC(C=CC1C(CC2C1CC(=CCCCC(=O)O)O2)O)O |
| Canonical SMILES | CCCCCC(C=CC1C(CC2C1CC(=CCCCC(=O)O)O2)O)O |
| Synonyms | TRY 200 TRY-200 |
| PubChem Compound | 6450541 |
| Last Modified | Nov 11 2021 |
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